4-(2,4-Dimethoxyphenyl)-6-phenylpyrimidin-2-amine

• IUPAC Name: 4-(2,4-dimethoxyphenyl)-6-phenylpyrimidin-2-amine
• InChI: InChI=1S/C18H17N3O2/c1-22-13-8-9-14(17(10-13)23-2)16-11-15(20-18(19)21-16)12-6-4-3-5-7-12/h3-11H,1-2H3,(H2,19,20,21)
• InChI Key: FPXJLANJEOKCQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NC(=NC(=C2)C3=CC=CC=C3)N)OC
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

The compound “4-(2,4-Dimethoxyphenyl)-6-phenylpyrimidin-2-amine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene. They have two nitrogen atoms at positions 1 and 3 in the ring. The presence of the dimethoxyphenyl and phenyl groups suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would consist of a pyrimidine ring substituted at the 4th position by a 2,4-dimethoxyphenyl group and at the 6th position by a phenyl group. An amino group is attached at the 2nd position of the pyrimidine ring.

Scientific Research Applications

Molecular Structure Analysis

In a study focusing on similar molecules, Koh and Lee (2018) analyzed the structure of a related compound, demonstrating how the benzene rings attach to the central 2-aminopyrimidine ring in such compounds. This structural analysis is fundamental in understanding the molecular properties and potential applications of 4-(2,4-Dimethoxyphenyl)-6-phenylpyrimidin-2-amine (Koh & Lee, 2018).

Crystallography

Jeon et al. (2015) studied the crystal structure of cyprodinil, a compound structurally similar to this compound. Their work provides insights into the dihedral angles and crystal formation, which can be extrapolated to understand the crystalline properties of related compounds (Jeon, Kang, Cho, & Kim, 2015).

Chemical Reactions and Mechanisms

Kroon and Plas (2010) investigated the reaction of a similar pyrimidine compound with potassium amide, revealing insights into the chemical reactivity and potential reaction pathways for similar compounds. Such research is crucial for understanding the chemical behavior of this compound in various conditions (Kroon & Plas, 2010).

Synthesis and Pharmacological Applications

A study by Kumar, Drabu, and Shalini (2017) on the synthesis of di-(phenyl) pyrimidin-2-amines, which share a core structure with the compound , provides insights into the synthetic pathways and potential pharmacological applications of these compounds (Kumar, Drabu, & Shalini, 2017).

Ligand Synthesis and Complex Formation

Sarcher et al. (2014) explored the synthesis of gold(I) complexes using ligands similar to this compound. Their work highlights the potential of such compounds in forming complexes with metals, which can have various applications in catalysis and material science (Sarcher, Farsadpour, Ghoochany, Sun, Thiel, & Roesky, 2014).

Metal Complexation

Najeeb (2010) demonstrated the complexation of a structurally related ligand with various metal ions. This research provides a foundation for understanding how this compound might interact with metals, leading to potential applications in coordination chemistry and material science (Najeeb, 2010).

Mechanism of Action

Target of Action

A related compound, n-2,4-dimethoxyphenyl dithiolopyrrolone derivatives, has been reported to inhibit bacterial rna polymerase (rnap) .

Mode of Action

It’s worth noting that the n-2,4-dimethoxyphenyl dithiolopyrrolone derivatives interact with bacterial rnap, leading to potent antimicrobial activity .

Biochemical Pathways

The inhibition of bacterial rnap by related compounds suggests that the compound may interfere with bacterial rna synthesis .

Result of Action

The related compound’s interaction with bacterial rnap suggests that it may have antimicrobial effects .